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Compound of Interest

Compound Name: Fluensulfone

Cat. No.: B1672874

An In-depth Technical Guide to Fluensulfone: Chemical Properties and Methodologies

Introduction

Fluensulfone is a nematicide belonging to the fluoroalkenyl thioether group, distinguished by
its unique mode of action and reduced environmental impact compared to older nematicides
like organophosphates and carbamates.[1][2] It is effective against a variety of plant-parasitic
nematodes, including species of Meloidogyne (root-knot nematodes), making it a significant
compound in agriculture.[3][4] This document provides a comprehensive overview of the
chemical properties of fluensulfone, its CAS number, and detailed experimental protocols for
its synthesis and analysis.

Chemical Properties and Identification

Fluensulfone is an organofluorine, organochlorine pesticide that is a member of the 1,3-
thiazole class.[5][6][7] It is a yellow-colored, resin-like solid with a characteristic odor.[5] The
compound is soluble in organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide
(DMSO0), and ethanol, with a solubility of approximately 30 mg/ml in each.[5][8]

Quantitative Chemical Data
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Property Value Source(s)
CAS Registry Number 318290-98-1 [518191[101[11]
Molecular Formula C7HsCIFsNO:2S:2 [61I718111]
Molecular Weight 291.7 g/mol [61718111]

5-chloro-2-(3,4,4-trifluorobut-3-
IUPAC Name _ [71[12]
enylsulfonyl)-1,3-thiazole

, CIC1=CN=C(S(CC/C(F)=C(F)\
Canonical SMILES [819]
F)(=0)=0)S1

XSNMWAPKHUGZGQ-
InChl Key [61[81[12]
UHFFFAOYSA-N

Purity (Technical Grade) > 957 g/kg [11]

Mechanism of Action

The mode of action for fluensulfone is distinct from that of anticholinesterase compounds
(organophosphates, carbamates) and macrocyclic lactones.[1][4] Studies on the model
organism Caenorhabditis elegans show that fluensulfone exerts pleiotropic effects, leading to
the inhibition of development, feeding, locomotion, egg-laying, and egg-hatching.[1][9] Notably,
the inhibition of motility is not accompanied by the hypercontraction characteristic of
organophosphates.[1][2] While the precise molecular target remains under investigation, it has
been suggested that its mechanism may involve the inhibition of medium-chain acyl-coenzyme
A dehydrogenases.[3]
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Fig. 1. Logical relationship of Fluensulfone's mode of action.

Experimental Protocols
Synthesis of Fluensulfone

A synthetic route for fluensulfone has been described, starting from the alkylation of 2-
mercaptothiazole.[3]

Methodology:

o Alkylation: 2-mercaptothiazole is alkylated using 4-bromo-1,1,2-trifluorobutene to yield the
intermediate thiazole (234).[3]

« Chlorination: The resulting thiazole is subsequently chlorinated.[3]

+ Oxidation: The sulfide functional group is oxidized to the corresponding sulfone. This can be

achieved using:

o Method A: Hydrogen peroxide in the presence of acetic acid.[3]
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o Method B (Patented): Using Oxone as the oxidant. This involves a two-step process:

» Formation of the sulfoxide using 1.16 eq. of Oxone in a methanol-water mixture at 20°C
for 2 hours.[3]

» Further oxidation to the sulfone using 1.14 eq. of Oxone at 20°C for 80 minutes, while
maintaining the pH between 8 and 9 with 4N NaOH. This method reports a 92.2% yield

with 97.6% purity.[3]
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Fig. 2: Workflow for the chemical synthesis of Fluensulfone.
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Analytical Methods for Detection

Several methods have been developed for the detection and quantification of fluensulfone
and its metabolites, such as 3,4,4-trifluorobut-3-en-1-ylsulfonic acid (metabolite BSA), in
various matrices like agricultural products and soil.[13][14] A common approach involves liquid
chromatography-tandem mass spectrometry (LC-MS/MS).[13][14][15]

General Methodology (LC-MS/MS):
o Extraction:

o For Agricultural Products (Vegetables/Fruits): The sample (20.0 g) is homogenized with
100 mL of acetonitrile. The mixture is centrifuged, and the supernatant is collected. The
process is repeated with an additional 50 mL of acetonitrile, and the supernatants are
combined.[13]

o For Soil: Samples are extracted with a mixture of acetonitrile and water.[14][15]
e Clean-up:
o The extract is concentrated at a temperature below 40°C.[13]

o Solid-phase extraction (SPE) is often employed for cleanup. For agricultural products, a
trimethylammonium group-modified methacrylate polymer mini-column may be used.[13]
For soil extracts, other SPE cartridges are utilized.[14] A modified QUEChERS (Quick,
Easy, Cheap, Effective, Rugged, and Safe) method followed by purification with multi-
walled carbon nanotubes (MWCNTS) has also been reported for soil samples.[15][16]

e Analysis and Quantification:
o The final prepared solution is analyzed by LC-MS/MS or UHPLC-MS/MS.[13][15]

o Quantification is performed by creating a calibration curve from standard solutions of
fluensulfone and its metabolites.[13] The limit of quantitation (LOQ) for fluensulfone in
agricultural products and soil has been reported as low as 0.005 mg/kg and 0.01 ppm,
respectively.[13][14]
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Fig. 3: General experimental workflow for Fluensulfone analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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rate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits

your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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